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Compound of Interest

Compound Name: ETH 157

Cat. No.: B1223098 Get Quote

This guide provides immediate safety, handling, and disposal protocols for ETH 157, also

known as Sodium Ionophore II, to ensure the safety of researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for minimizing exposure

risk and preventing environmental contamination.

Personal Protective Equipment (PPE)
The consistent and correct use of appropriate Personal Protective Equipment (PPE) is the

primary defense against exposure to ETH 157. The following table summarizes the

recommended PPE for handling this compound.
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Protection Category Required PPE
Specifications and Best
Practices

Respiratory
NIOSH-approved Respirator

(e.g., N95 or higher)

Mandatory for all procedures

involving open handling of the

powder, such as weighing and

transferring. For high-risk

procedures or in the event of a

spill, a full-face respirator may

be necessary.[1]

Eye & Face
Safety Goggles and Face

Shield

Safety goggles are required at

all times within the laboratory.

[1] A face shield should be

worn over safety goggles

during powder handling to

protect against splashes and

airborne particles.[1]

Hand
Double Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile or

neoprene gloves.[1] The outer

glove should be removed

immediately after handling the

compound, and the inner glove

should be removed upon

leaving the designated work

area. It is important to change

gloves frequently.[1]

Body
Disposable, Low-Permeability

Gown or Lab Coat

A disposable gown with a solid

front and tight-fitting cuffs is

preferred to prevent

contamination of personal

clothing.[1] If a reusable lab

coat is utilized, it must be

laundered regularly and should

not be worn outside of the

laboratory.[1]
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Foot
Closed-toe, Chemical-

Resistant Shoes

Shoes must fully cover the feet

to provide adequate protection.

[1]

A product page for Sodium Ionophore II from a major supplier specifies the required PPE as

"Eyeshields, Gloves, type N95 (US)".

Operational and Disposal Plans
Handling Procedures
All handling of ETH 157 powder must be conducted within a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.

Weighing the Compound:

Place a lidded container on the balance and tare it.

Carefully add the powdered ETH 157 to the container and securely close the lid.

Record the weight.

Preparing Stock Solutions:

All manipulations for creating a stock solution must be performed within a chemical fume

hood or another approved containment device.

Slowly add the solvent to the container with the powdered compound to avoid

aerosolization.

ETH 157 is soluble in DMSO at a concentration of 100 mg/mL (ultrasonic assistance may

be needed).[2]
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Storage
ETH 157 powder should be stored at -20°C for up to 3 years. In solvent, it should be stored at

-80°C for up to 6 months or at -20°C for up to 1 month.[2]

Spill Management
In the event of a spill, evacuate the area and prevent entry. Wear the appropriate PPE,

including a respirator, before re-entering the area to clean the spill.

Spill Cleanup Procedure:

Cover the spill with an absorbent material suitable for chemical spills.

Carefully collect the absorbed material into a sealable, labeled hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste containing ETH 157, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Disposal Protocol:

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

Store hazardous waste in a secure, designated area away from general laboratory traffic.[1]

Ensure all waste containers are properly sealed and labeled in accordance with institutional

and local regulations.

Follow your institution's specific guidelines for the collection and disposal of chemical waste.

[1]

Visualized Workflows
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The following diagrams illustrate the key procedural workflows for safely handling ETH 157.
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Caption: Workflow for the safe handling and preparation of ETH 157 solutions.

Disposal Workflow for ETH 157 Waste
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Caption: Procedure for the safe disposal of ETH 157-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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